Cas no 2138195-15-8 (1-cyclobutyl-4-hydroxy-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-cyclobutyl-4-hydroxy-1H-pyrazole-3-carboxylic acid
• CAS No: 2138195-15-8
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5961579
• PubChem ID: 165832136
• Update Time: 2025-05-19

1-cyclobutyl-4-hydroxy-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutyl-4-hydroxy-1H-pyrazole-3-carboxylic acid
• 2138195-15-8
• EN300-803864

• Inchi： 1S/C8H10N2O3/c11-6-4-10(5-2-1-3-5)9-7(6)8(12)13/h4-5,11H,1-3H2,(H,12,13)
• InChI Key： YRFRRTBLSJMRAV-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)O)=NN(C=1)C1CCC1

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-cyclobutyl-4-hydroxy-1H-pyrazole-3-carboxylic acid

Introduction to 1-cyclobutyl-4-hydroxy-1H-pyrazole-3-carboxylic acid (CAS No. 2138195-15-8)

1-cyclobutyl-4-hydroxy-1H-pyrazole-3-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 2138195-15-8, has garnered attention due to its role in the development of novel therapeutic agents. The presence of both cyclobutyl and hydroxy functional groups, along with the pyrazole core, makes it a versatile scaffold for medicinal chemistry investigations.

The molecular structure of 1-cyclobutyl-4-hydroxy-1H-pyrazole-3-carboxylic acid consists of a cyclobutyl ring attached to a pyrazole moiety, which is further substituted with a hydroxyl group and a carboxylic acid functionality. This arrangement contributes to its potential interactions with biological targets, making it a valuable candidate for drug discovery programs. The compound’s stability and solubility characteristics have been thoroughly evaluated, ensuring its suitability for various chemical transformations and biological assays.

In recent years, there has been growing interest in heterocyclic compounds, particularly those containing the pyrazole ring, due to their broad spectrum of biological activities. Pyrazole derivatives have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The structural features of 1-cyclobutyl-4-hydroxy-1H-pyrazole-3-carboxylic acid make it an attractive starting point for designing molecules with enhanced pharmacological profiles.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The carboxylic acid group can be readily modified through esterification or amidation reactions, while the hydroxyl group offers opportunities for further derivatization. These chemical handles allow researchers to fine-tune the properties of the final drug candidates, optimizing their efficacy and selectivity.

Recent studies have highlighted the importance of cyclobutyl-substituted pyrazoles in medicinal chemistry. The cyclobutyl ring introduces steric bulk, which can influence binding interactions with biological targets. This feature has been exploited in the design of enzyme inhibitors and receptor modulators. For instance, derivatives of 1-cyclobutyl-4-hydroxy-1H-pyrazole-3-carboxylic acid have shown promise in inhibiting certain kinases and proteases, which are key targets in oncology research.

The hydroxyl group in 1-cyclobutyl-4-hydroxy-1H-pyrazole-3-carboxylic acid also plays a crucial role in its biological activity. Hydroxylated pyrazoles have been reported to exhibit significant antioxidant properties, which are relevant in the treatment of oxidative stress-related diseases. Additionally, the carboxylic acid moiety can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. These characteristics make this compound a valuable asset in drug discovery efforts.

From a synthetic perspective, 1-cyclobutyl-4-hydroxy-1H-pyrazole-3-carboxylic acid can be synthesized through multiple routes, each offering distinct advantages depending on the desired scale and purity requirements. Common synthetic strategies include cyclization reactions involving hydrazine derivatives and carboxylation processes to introduce the carboxylic acid functionality. Advances in catalytic methods have further streamlined these reactions, improving yields and reducing byproduct formation.

The compound’s physicochemical properties have been thoroughly characterized using spectroscopic techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry (LCMS), and infrared spectroscopy (IR). These data confirm its molecular structure and provide insights into its conformational preferences. Additionally, computational studies have been employed to predict possible conformations and assess potential interactions with biological targets.

In conclusion, 1-cyclobutyl-4-hydroxy-1H-pyrazole-3-carboxylic acid (CAS No. 2138195-15-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and versatile chemical properties make it an ideal candidate for further exploration in drug discovery programs. As our understanding of biological mechanisms continues to evolve, compounds like this will play an increasingly important role in developing novel therapeutic agents.